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Compound of Interest

Compound Name:
2-Nitro-4-(trifluoromethyl)benzyl

chloride

Cat. No.: B1305695 Get Quote

An In-depth Technical Guide to 2-Nitro-4-(trifluoromethyl)benzyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Nitro-4-(trifluoromethyl)benzyl
chloride, a key chemical intermediate. The document details its chemical and physical

properties, safety information, and a representative synthetic protocol. This guide is intended

for professionals in research, chemical synthesis, and drug development who require detailed

technical information on this compound.

Chemical Properties and Data
2-Nitro-4-(trifluoromethyl)benzyl chloride is a substituted benzyl halide. The presence of

both a nitro (NO₂) group and a trifluoromethyl (CF₃) group on the benzene ring significantly

influences its chemical properties. These strongly electron-withdrawing groups have a profound

effect on the reactivity of the benzylic chloride, making it a valuable reagent in organic

synthesis.[1]

All quantitative data for 2-Nitro-4-(trifluoromethyl)benzyl chloride is summarized in the table

below. Please note that some physical properties are predicted values from computational

models.
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Property Value Reference / Notes

Molecular Weight 239.58 g/mol [1]

Molecular Formula C₈H₅ClF₃NO₂ [1]

CAS Number 225656-59-7

Synonyms
1-(Chloromethyl)-2-nitro-4-

(trifluoromethyl)benzene

Physical State Solid (Predicted) [1]

Boiling Point 264.1 ± 35.0 °C (Predicted) [2]

Density 1.474 ± 0.06 g/cm³ (Predicted) [2]

Storage Temperature 2-8°C [2]

Safety and Handling
2-Nitro-4-(trifluoromethyl)benzyl chloride is a hazardous chemical and should be handled

with appropriate personal protective equipment (PPE) in a well-ventilated area or chemical

fume hood.

Hazard Statements:

H302: Harmful if swallowed.[2]

H314: Causes severe skin burns and eye damage.[3]

H318: Causes serious eye damage.[2]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301+P312+P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.
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P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[3]

GHS Pictograms:

GHS05 (Corrosion)

GHS07 (Exclamation Mark)

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[4]

Role in Chemical Synthesis
Benzyl chlorides are frequently used as chemical intermediates in the manufacturing of various

products, including dyes and pharmaceuticals.[5] The trifluoromethyl group is of significant

interest in medicinal chemistry as its incorporation into molecules can alter properties such as

lipophilicity, metabolic stability, and binding affinity. Trifluoromethylated building blocks are

therefore crucial in modern drug design.

The compound 2-Nitro-4-(trifluoromethyl)benzyl chloride serves as a versatile building

block. The benzylic chloride is a reactive site for nucleophilic substitution, allowing for the

introduction of the 2-nitro-4-(trifluoromethyl)benzyl moiety into a target molecule. The nitro

group can be subsequently reduced to an amine, providing a handle for further chemical

transformations.

Below is a diagram illustrating a general workflow for the synthesis of a benzyl chloride from a

benzyl alcohol, a common preparative route for such compounds.
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Synthesis Workflow

2-Nitro-4-(trifluoromethyl)benzyl alcohol

Chlorination Reaction
(Stir at RT, 1h)

Thionyl Chloride (SOCl₂)
in CH₂Cl₂ with DMF (cat.)

2-Nitro-4-(trifluoromethyl)benzyl chloride

Reaction Workup
(e.g., Evaporation)

Purified Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of a substituted benzyl chloride.

Experimental Protocols
The following is a representative protocol for the synthesis of 2-Nitro-4-
(trifluoromethyl)benzyl chloride from its corresponding alcohol. This protocol is based on

general procedures for the chlorination of benzyl alcohols.

Objective: To synthesize 2-Nitro-4-(trifluoromethyl)benzyl chloride via chlorination of 2-Nitro-

4-(trifluoromethyl)benzyl alcohol.
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Materials:

2-Nitro-4-(trifluoromethyl)benzyl alcohol

Thionyl chloride (SOCl₂)

N,N-dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Dropping funnel

Rotary evaporator

Standard glassware for workup

Procedure:

Reaction Setup: To a stirring solution of 2-Nitro-4-(trifluoromethyl)benzyl alcohol (1.0 eq) in

anhydrous dichloromethane (CH₂Cl₂) in a round-bottom flask, add a catalytic amount of N,N-

dimethylformamide (e.g., a few drops).

Cooling: Cool the mixture to 0°C using an ice bath.

Addition of Reagent: Add thionyl chloride (1.2 eq) dropwise to the stirring solution at 0°C

using a dropping funnel.[6]

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Let the reaction stir for 1-2 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) to confirm

the complete consumption of the starting benzyl alcohol.
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Workup: Once the reaction is complete, concentrate the mixture under reduced pressure

using a rotary evaporator to remove the solvent and excess thionyl chloride.

Purification (if necessary): The crude product can be purified by crystallization or silica gel

column chromatography to yield the final product, 2-Nitro-4-(trifluoromethyl)benzyl
chloride.

Safety Note: This reaction should be performed in a well-ventilated fume hood as it involves

corrosive thionyl chloride and releases HCl gas. Appropriate PPE, including gloves, lab coat,

and safety goggles, must be worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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